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Compound of Interest

Compound Name: 3-(Hydroxymethyl)isonicotinonitrile

CAS No.: 58553-51-8

Cat. No.: B3354309

Get Quote

Executive Summary: Immediate Directives
Do NOT mix this compound with acids. 3-(Hydroxymethyl)isonicotinonitrile contains a nitrile

(cyano) group attached to a pyridine ring. While the pyridine ring is basic, the nitrile moiety

poses a critical risk: Acidification can liberate Hydrogen Cyanide (HCN) gas, a rapid-acting

asphyxiant.[1]

Disposal Classification:

Primary Stream: Non-Halogenated Organic Solvent (High BTU).[2]

Segregation: Isolate from oxidizers and strong acids.[2]

RCRA Status: Likely characterizes as D003 (Reactive - capable of generating toxic gases) or

D038 (Pyridine) depending on concentration and local interpretation.

Part 1: Chemical Profile & Hazard Assessment
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To dispose of this chemical safely, you must understand its functional reactivity.[1] It is not

merely "organic waste"; it is a bifunctional intermediate.[2]

Feature Chemical Logic Disposal Implication

Pyridine Ring Basic nitrogen heterocycle.

Compatible with basic organic

waste streams.[2] Incompatible

with acids (exothermic

protonation).[2]

Nitrile Group (-CN) Carbon-nitrogen triple bond.

CRITICAL: Hydrolysis in acidic

media releases HCN gas.[2]

Must be kept at pH > 8-10

during storage.[2]

Hydroxymethyl (-CH2OH) Primary alcohol.[2]

Increases water solubility

compared to pure

cyanopyridines.[2] Susceptible

to violent reaction with strong

oxidizers (e.g., Chromic acid,

Permanganates).[1]

Toxicity Proxy: Specific toxicological data for this isomer is rare.[2] We apply the Precautionary

Principle using 4-Cyanopyridine (Isonicotinonitrile) as the toxicity proxy:

Acute Toxicity: Oral/Dermal/Inhalation (Category 4 or higher).[3]

Target Organs: Central Nervous System (due to metabolic release of cyanide).

Part 2: Waste Segregation (The Self-Validating
System)[1]
A self-validating disposal system physically prevents error.[2] For this compound, the system

relies on pH control and Segregation.

The Segregation Rule
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Never dispose of 3-(Hydroxymethyl)isonicotinonitrile in the "General Organic Waste"

container if that container accepts acidic HPLC waste (e.g., 0.1% TFA or Formic Acid).[1]

Correct Workflow:

Designated Container: Use a separate container labeled "Basic Organic Waste" or "Nitrile

Waste."[2]

pH Check: Ensure the waste mixture remains alkaline (pH 9-11). If necessary, add Sodium

Hydroxide (NaOH) to stabilize the nitrile.[1]

Diagram: Disposal Decision Tree
The following logic flow ensures the material ends up in the correct incineration stream without

endangering lab personnel.
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Waste: 3-(Hydroxymethyl)isonicotinonitrile

Physical State?

Solid / Powder Liquid / Solution

Double Bag (Poly)
Label: 'Toxic Solid - Nitrile'

Containerize

Does solution contain
Acids (TFA, HCl)?

STOP: Potential HCN Gen.
Adjust pH to >10 with NaOH

YES

Segregate Stream:
Non-Halogenated Organics

NO

Commercial Incineration

Add 'Nitrile' Warning

Click to download full resolution via product page

Caption: Logical flow for segregating nitrile-bearing intermediates to prevent accidental

acidification.

Part 3: Operational Disposal Procedures
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Scenario A: Bulk Waste (Reaction Mixtures/Mother
Liquors)
Objective: Prepare for commercial incineration.

Container Selection: High-density polyethylene (HDPE) or Glass carboy.[2] Avoid metal if the

waste stream is corrosive.[2]

Labeling:

Primary Name: "Waste 3-(Hydroxymethyl)isonicotinonitrile solution."

Hazard Warnings: "TOXIC," "FLAMMABLE" (if in organic solvent), "DO NOT MIX WITH

ACID."[1]

Constituents: List the solvent (e.g., "90% Ethyl Acetate, 10% Nitrile").

Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray.

Keep away from the "Acid Waste" carboy.[2]

Scenario B: Trace Deactivation (Benchtop Spills)
Objective: Chemically destroy the nitrile functionality before cleanup. Note: Do not use this for

bulk waste unless authorized by your EHS officer.[2] This is for spills < 100 mL/g.

The "Alkaline Bleach" Protocol: This method converts the nitrile to a cyanate and then to

nitrogen/carbon dioxide.

Isolate: Evacuate the immediate area. Don full PPE (Nitrile gloves, goggles, lab coat).[1]

Prepare Oxidizer: Make a fresh 10% Sodium Hypochlorite (Bleach) solution adjusted to pH

>10 with NaOH.[2]

Why: Hypochlorite is most stable and effective at high pH; acidic bleach releases chlorine

gas.[2]

Apply: Gently pour the alkaline bleach over the spill (or into the beaker containing the

residue).[2]
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Observation: Allow to react for 30-60 minutes. Stir carefully.

Cleanup: Absorb the deactivated slurry with vermiculite or spill pads.[2]

Disposal: Bag the absorbent as "Hazardous Waste (Debris contaminated with

oxidizer/organics)."[2]

Part 4: Emergency Response Data
Event Immediate Action

Inhalation

Move to fresh air immediately. If breathing is

labored, suspect cyanide interference.[1][2]

Administer oxygen if trained.[2]

Skin Contact

Do not scrub. Wash gently with soap and

copious water for 15 minutes.[2] Pyridines

penetrate skin easily; rapid dilution is key.[2]

Spill (Acid Mix)

If mixed with acid, EVACUATE LAB. HCN gas is

lighter than air and may not be immediately

detectable by smell (bitter almonds).[2] Call

HazMat.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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